Cas no 107491-52-1 (Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)-)

• Product Name: Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)-
• CAS No: 107491-52-1
• MF: C₁₄H₉F₃N₂O₂S
• MW: 326.293672323227
• CID: 204998
• PubChem ID: 184834
• Update Time: 2025-04-19

Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)-
• N-(4-Cyanophenyl)-3-(trifluoromethyl)benzenesulfonamide
• AC1L4FO8
• AC1Q6VST
• ACMC-20mb10
• AR-1J9131
• CTK4A5466
• AKOS008682978
• Benzenesulfonamide, N-(4-cyanophenyl)-3-(trifluoromethyl)-
• CHEMBL2289613
• 107491-52-1
• DTXSID50148062

• Inchi： 1S/C14H9F3N2O2S/c15-14(16,17)11-2-1-3-13(8-11)22(20,21)19-12-6-4-10(9-18)5-7-12/h1-8,19H
• InChI Key： HNOSJIVHYZWJSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NC1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 326.03377
• Monoisotopic Mass: 326.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 451.6°C at 760 mmHg
• Flash Point: 226.9°C
• Refractive Index: 1.586
• PSA: 69.96
• LogP: 4.53168